6'-Methyl-5',6'-dihydrospiro[cyclohexane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione

• IUPAC Name: 9-methylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-11,1'-cyclohexane]-2,3-dione
• InChI: InChI=1S/C17H19NO2/c1-11-10-17(8-3-2-4-9-17)18-14-12(11)6-5-7-13(14)15(19)16(18)20/h5-7,11H,2-4,8-10H2,1H3
• InChI Key: MFSLIBUEKHTVDK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(CCCCC2)N3C4=C1C=CC=C4C(=O)C3=O
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

“6’-Methyl-5’,6’-dihydrospiro[cyclohexane-1,4’-pyrrolo[3,2,1-ij]quinoline]-1’,2’-dione” is a chemical compound with the molecular formula C17H19NO2. Its molecular weight is 269.34. The CAS number for this compound is 714213-80-6.

Scientific Research Applications

Heterocyclic Compound Synthesis 6'-Methyl-5',6'-dihydrospiro[cyclohexane-1,4'-pyrrolo[3,2,1-ij]quinoline]-1',2'-dione is used in the synthesis of new heterocyclic systems. For example, it can undergo Stollé type reactions with oxalyl chloride to form various derivatives, which are then used in cyclocondensations with different dinucleophiles, enabling the creation of a wide range of heterocyclic compounds. These derivatives have potential applications in various chemical processes and pharmaceutical syntheses (Medvedeva et al., 2014).

Spirocyclic Compound Formation This compound is also integral to the formation of spirocyclic compounds. It can react with aminouracils to generate spirocyclic tetrahydrobenzoquinolizines, a class of compounds with potential pharmacological applications (Baradarani et al., 2018).

Chemical Transformations and Anticoagulant Activity Moreover, the compound plays a role in the synthesis of novel ethylidene and spiro derivatives of pyrroloquinolinones, which have been evaluated for their inhibitory activity against blood coagulation factors, pointing to potential therapeutic applications in the field of anticoagulation (Novichikhina et al., 2020).

Structural Studies Additionally, the compound's derivatives are of interest in structural studies, such as in the crystal structure determination of related compounds, which helps in understanding the structural characteristics and potential reactivity of these types of spirocyclic molecules (Soriano-garcia et al., 2000).

Synthetic Applications In the synthesis of various heterocyclic compounds, it offers diverse pathways for creating new chemical entities. This is particularly relevant in the synthesis of dihydrospiro[(1H)Quinoline-2,1′-Cyclohexane] derivatives, highlighting its versatility in organic synthesis (Kouznetsov et al., 2005).